Cas no 1805835-80-6 (4-Chloro-7-difluoromethoxy-1H-benzimidazole)

• Product Name: 4-Chloro-7-difluoromethoxy-1H-benzimidazole
• CAS No: 1805835-80-6
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4825696
• Update Time: 2025-06-13

4-Chloro-7-difluoromethoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-difluoromethoxy-1H-benzimidazole

• Inchi： 1S/C8H5ClF2N2O/c9-4-1-2-5(14-8(10)11)7-6(4)12-3-13-7/h1-3,8H,(H,12,13)
• InChI Key： KBKMPNWRTFXPTG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1N=CN2)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 3
• Topological Polar Surface Area: 37.9

Additional information on 4-Chloro-7-difluoromethoxy-1H-benzimidazole

Introduction to 4-Chloro-7-difluoromethoxy-1H-benzimidazole (CAS No. 1805835-80-6)

4-Chloro-7-difluoromethoxy-1H-benzimidazole (CAS No. 1805835-80-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This heterocyclic compound belongs to the benzimidazole family, which is well-known for its broad spectrum of pharmacological applications, including antiviral, anticancer, and antimicrobial agents. The presence of both chloro and difluoromethoxy substituents in its molecular structure endows it with enhanced reactivity and functionalization possibilities, making it a valuable intermediate in the synthesis of more complex drug molecules.

The molecular structure of 4-Chloro-7-difluoromethoxy-1H-benzimidazole consists of a benzene ring fused with a pyrimidine-like ring system, with specific functional groups attached at the 4th and 7th positions. The chloro group at the 4-position introduces electrophilic characteristics, facilitating nucleophilic substitution reactions, while the difluoromethoxy group at the 7-position contributes to metabolic stability and lipophilicity. These features make it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying new benzimidazole derivatives with improved pharmacokinetic profiles and target-specific activities. 4-Chloro-7-difluoromethoxy-1H-benzimidazole has emerged as a key intermediate in several synthetic pathways aimed at generating compounds with potential applications in oncology and infectious disease treatment. Its ability to undergo selective modifications allows for the exploration of diverse chemical spaces, enabling the discovery of molecules with enhanced efficacy and reduced side effects.

One of the most compelling aspects of 4-Chloro-7-difluoromethoxy-1H-benzimidazole is its role in the development of inhibitors targeting specific enzymes or receptors involved in disease pathways. For instance, researchers have leveraged its scaffold to design molecules that interfere with kinases or other critical signaling proteins. The chloro and difluoromethoxy groups serve as handles for further functionalization, allowing chemists to fine-tune binding interactions and optimize drug-like properties such as solubility, bioavailability, and tissue distribution.

Recent studies have highlighted the compound's potential in addressing emerging challenges in drug discovery. The increasing prevalence of drug-resistant pathogens has prompted investigations into novel antimicrobial agents, where 4-Chloro-7-difluoromethoxy-1H-benzimidazole derivatives have shown promise by targeting unique bacterial pathways or enhancing the activity of existing antibiotics. Additionally, its structural motifs have been explored in antiviral research, particularly against RNA viruses where benzimidazole-based inhibitors can disrupt replication mechanisms.

The synthesis of 4-Chloro-7-difluoromethoxy-1H-benzimidazole typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include halogenation strategies to introduce the chloro group, followed by nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions to install the difluoromethoxy moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving accessibility for research applications.

In terms of biological evaluation, 4-Chloro-7-difluoromethoxy-1H-benzimidazole derivatives have been screened against various disease models using high-throughput screening (HTS) platforms. Some early findings suggest that certain analogs exhibit inhibitory activity against enzymes overexpressed in cancer cell lines or possess immunomodulatory effects. These preliminary results warrant further investigation into their mechanisms of action and potential therapeutic utility.

The compound's versatility extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. For example, benzimidazole derivatives are employed as ligands in coordination chemistry, where they can form stable complexes with metal ions for catalytic or sensing applications. Moreover, their structural framework is often incorporated into agrochemicals designed to protect crops from pests or pathogens.

Regulatory considerations play a crucial role in the development and commercialization of compounds like 4-Chloro-7-difluoromethoxy-1H-benzimidazole. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous toxicological assessments are essential steps before any clinical trials can commence. Collaborations between academic institutions and pharmaceutical companies are common to streamline these processes while maintaining high standards of safety and efficacy.

Future directions in research may focus on exploring novel synthetic routes to 4-Chloro-7-difluoromethoxy-1H-benzimidazole, including greener methodologies that minimize waste or hazardous byproducts. Additionally, computational modeling techniques such as molecular docking can be employed to predict binding affinities and optimize lead compounds before experimental validation becomes necessary.

In conclusion,4-Chloro-7-difluoromethoxy-1H-benzimidazole (CAS No. 1805835-80-6) represents a significant advancement in medicinal chemistry due to its versatile structure and potential therapeutic applications. Its role as an intermediate in synthesizing novel drug candidates underscores its importance in ongoing research efforts across academia and industry alike. As scientific understanding continues to evolve,this compound will likely remain at forefront of innovation efforts aimed at addressing unmet medical needs worldwide.